Selective MOCVD synthesis of VO2 crystals on nanosharp Si structures†
CrystEngComm Pub Date: 2020-12-08 DOI: 10.1039/D0CE01072C
Abstract
In the present study, a strategy for the formation of hybrid Si/VO2 nanostructures that is fully compatible with well-established standard silicon technology has been developed. The strategy is based on the selective synthesis of VO2 NCs and their arrays on three-dimensional (3D) silicon structures with nanosharp tips, edges, and scallops. The possibility of highly selective synthesis of precise arrays of VO2 nanorings on the surface of silicon cylinders, at the locations of Bosch scallops has been discovered and demonstrated. The optimum conditions for the MOCVD synthesis of high-quality single VO2 (M-phase) NCs on nanosharp Si tips and edges were determined. The obtained results provide important information regarding the synthesis of VO2 crystals on 3D Si nanostructures, and open up the possibility of the formation of a wide range of 3D hybrid nanostructures and their arrays for post-silicon optoelectronics and neuromorphic circuits and for active metamaterials and devices. The developed strategy can be easily integrated into standard silicon technology.
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